2,6-dimethoxy-3-methylbenzoic acid
Description
2,6-Dimethoxy-3-methylbenzoic acid is a member of benzenes and a carbonyl compound . It has a molecular formula of C10H12O4 . It is a polyphenol compound found in foods of plant origin .
Synthesis Analysis
A series of novel benzamide compounds were synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives . All the obtained products were purified, and the analysis of these products was determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods .Molecular Structure Analysis
The molecular structure of 2,6-dimethoxy-3-methylbenzoic acid can be viewed using Java or Javascript . The crystal structures of similar compounds were determined to confirm the ambiguous structures of the two isomers .Chemical Reactions Analysis
The in vitro antioxidant activity of all the compounds synthesized from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid was determined by total antioxidant, free radical scavenging, and metal chelating activity . Some of the synthesized compounds showed more effective total antioxidant, free radical scavenging, and metal chelating activity compared with standards .Physical And Chemical Properties Analysis
2,6-Dimethoxy-3-methylbenzoic acid is a white to off-white crystalline powder . It is hardly soluble in water, but soluble in alkali and organic solvents, such as benzene and toluene .Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2,6-dimethoxy-3-methylbenzoic acid can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2,6-dimethoxytoluene", "chromic acid", "sulfuric acid", "sodium hydroxide", "methanol", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "1. Oxidation of 2,6-dimethoxytoluene to 2,6-dimethoxybenzaldehyde using chromic acid and sulfuric acid", "2. Conversion of 2,6-dimethoxybenzaldehyde to 2,6-dimethoxybenzoic acid using sodium hydroxide and methanol", "3. Acidification of the reaction mixture with hydrochloric acid", "4. Extraction of the product with ethyl acetate", "5. Washing of the organic layer with water and sodium bicarbonate", "6. Drying of the organic layer with sodium sulfate", "7. Evaporation of the solvent to obtain 2,6-dimethoxy-3-methylbenzoic acid as a white solid", "8. Recrystallization of the product from a suitable solvent to obtain pure compound" ] } | |
CAS RN |
96897-96-0 |
Product Name |
2,6-dimethoxy-3-methylbenzoic acid |
Molecular Formula |
C10H12O4 |
Molecular Weight |
196.2 |
Purity |
95 |
Origin of Product |
United States |
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